Cas no 61363-57-3 (4-methyl-2H-pyran-3,5(4H,6H)-dione)

• Product Name: 4-methyl-2H-pyran-3,5(4H,6H)-dione
• CAS No: 61363-57-3
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 954364
• PubChem ID: 325288
• Update Time: 2025-04-19

4-methyl-2H-pyran-3,5(4H,6H)-dione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2H-pyran-3,5(4H,6H)-dione
• 4-methyloxane-3,5-dione
• NSC 293809
• NSC293809
• NSC-293809
• 61363-57-3
• DTXSID80315280

• Inchi： 1S/C6H8O3/c1-4-5(7)2-9-3-6(4)8/h4H,2-3H2,1H3
• InChI Key： NWCCMARERUSRSF-UHFFFAOYSA-N
• SMILES： O1CC(C(C)C(C1)=O)=O

Computed Properties

• Exact Mass: 128.04734
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37